molecular formula C23H23N5O3 B2642080 2-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)-8-(p-tolyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione CAS No. 941936-62-5

2-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)-8-(p-tolyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

Cat. No. B2642080
CAS RN: 941936-62-5
M. Wt: 417.469
InChI Key: PEXLJMDWKGBHQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)-8-(p-tolyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione is a useful research compound. Its molecular formula is C23H23N5O3 and its molecular weight is 417.469. The purity is usually 95%.
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Scientific Research Applications

Antiviral Activity

  • Imidazo[1,2-a]-s-triazine Nucleosides Synthesis : A study focused on the synthesis of imidazo[1,2-a]-s-triazine nucleosides, a class of purine analogues, and evaluated their antiviral activities against viruses like herpes and rhinovirus. The study noted moderate activity of these compounds against rhinovirus at non-toxic dosage levels (Kim et al., 1978).

Biological Activity of Functionalized Derivatives

  • Functionalized Tetrahydropyridines : A research on 1,2-dihydropyridine derivatives demonstrated their synthesis through Diels-Alder reactions and confirmed the structures using various spectroscopic methods. These derivatives have potential biological activity (Wasilewska et al., 2011).

Synthesis and Application in Organic Chemistry

  • Cyclization Reactions with Oxalyl Compounds : The synthesis of heterocycles like 4-hydroxyquinolines was explored through reactions with oxalyl compounds. Such compounds have applications in various synthetic organic chemistry processes (Kollenz et al., 1972).

Inhibitors of Gastric Acid Secretion

  • Tetrahydroimidazo Isoquinolines Synthesis : This study described the preparation of novel tetrahydroimidazo isoquinolines and established their role as inhibitors of gastric acid pump, which can be useful in medical applications (Palmer et al., 2007).

Photoinduced Polymerization

  • 2-Amino-1H-benzo[de]isoquinoline Derivatives : Research on these derivatives revealed their use in photoinduced polymerization, displaying high efficiency and versatility under different light conditions. This highlights their potential in materials science and polymer chemistry (Xiao et al., 2015).

Cascade Synthesis of Imidazo Derivatives

  • Cascade Synthesis : A study performed cascade synthesis of imidazo[4,5-e]-thiazolo[2,3-c][1,2,4]triazine derivatives, revealing new methodologies in organic synthesis (Kravchenko et al., 2014).

properties

IUPAC Name

2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-8-(4-methylphenyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H23N5O3/c1-16-8-10-18(11-9-16)25-13-14-27-21(30)22(31)28(24-23(25)27)15-20(29)26-12-4-6-17-5-2-3-7-19(17)26/h2-3,5,7-11H,4,6,12-15H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PEXLJMDWKGBHQN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)N4CCCC5=CC=CC=C54
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H23N5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

417.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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